2-bromo-N-[3-(3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide

• IUPAC Name: 2-bromo-N-[3-(3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C15H11BrN4O2S/c1-22-10-5-2-4-9(8-10)13-18-15(23-20-13)19-14(21)11-6-3-7-17-12(11)16/h2-8H,1H3,(H,18,19,20,21)
• InChI Key: MBRJWJZZKGVXQI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NSC(=N2)NC(=O)C3=C(N=CC=C3)Br
• Molecular Formula: C15H11BrN4O2S
• Molecular Weight: 391.2 g/mol
• CAS No.: 2094328-23-9

Description

The compound “2-bromo-N-[3-(3-methoxyphenyl)-1,2,4-thiadiazol-5-yl]pyridine-3-carboxamide” is likely to be an organic compound containing a pyridine ring (a six-membered ring with one nitrogen atom and five carbon atoms), a thiadiazole ring (a five-membered ring with two nitrogen atoms, one sulfur atom, and two carbon atoms), and a methoxyphenyl group (a phenyl ring with a methoxy group attached). The exact properties and uses of this compound would depend on its specific structure and any studies conducted on it.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple ring structures and functional groups. Detailed analysis would require specific studies or computational modeling.

Chemical Reactions Analysis

Again, without specific studies on this compound, it’s difficult to provide a detailed chemical reactions analysis. The reactivity of the compound would likely depend on factors such as the electron density of the various rings and functional groups, steric hindrance, and the presence of any catalysts.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as melting point, boiling point, solubility, etc.) would depend on its specific structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and physical properties. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research could focus on optimizing its synthesis, improving its efficacy, and conducting clinical trials.